Cas no 16094-21-6 ((1S,2R)-2-amino-1-(2,5-dimethoxyphenyl)propan-1-ol hydrochloride)

• Product Name: (1S,2R)-2-amino-1-(2,5-dimethoxyphenyl)propan-1-ol hydrochloride
• CAS No: 16094-21-6
• MF: C₁₁H₁₈ClNO₃
• MW: 247.718522548676
• CID: 6492908
• PubChem ID: 71502509
• Update Time: 2025-05-19

(1S,2R)-2-amino-1-(2,5-dimethoxyphenyl)propan-1-ol hydrochloride Chemical and Physical Properties

Names and Identifiers

• (1S,2R)-2-amino-1-(2,5-dimethoxyphenyl)propan-1-ol hydrochloride
• 16094-21-6
• EN300-11963868

• Inchi： 1S/C11H17NO3.ClH/c1-7(12)11(13)9-6-8(14-2)4-5-10(9)15-3;/h4-7,11,13H,12H2,1-3H3;1H/t7-,11-;/m1./s1
• InChI Key： YGRFXPCHZBRUKP-RGVFRNKHSA-N
• SMILES： Cl.O[C@@H](C1C=C(C=CC=1OC)OC)[C@@H](C)N

Computed Properties

• Exact Mass: 247.0975211g/mol
• Monoisotopic Mass: 247.0975211g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 189
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 64.7Ų

Additional information on (1S,2R)-2-amino-1-(2,5-dimethoxyphenyl)propan-1-ol hydrochloride

Introduction to (1S,2R)-2-amino-1-(2,5-dimethoxyphenyl)propan-1-ol hydrochloride (CAS No. 16094-21-6)

(1S,2R-2-amino-1-(2,5-dimethoxyphenyl)propan-1-ol hydrochloride, CAS No. 16094-21-6) is a significant compound in the field of pharmaceutical chemistry, exhibiting a unique structural framework that has garnered considerable attention for its potential biological activities. This compound belongs to the class of amino alcohols with an aromatic substituent, making it a subject of interest for medicinal chemists and researchers exploring novel therapeutic agents.

The molecular structure of (1S,2R-2-amino-1-(2,5-dimethoxyphenyl)propan-1-ol hydrochloride) features a chiral center at the propanol moiety, which is crucial for its stereochemical properties and biological interactions. The presence of a 2,5-dimethoxyphenyl group introduces additional complexity, potentially influencing its pharmacokinetic and pharmacodynamic profiles. This combination of features makes it an intriguing candidate for further investigation in drug discovery and development.

In recent years, there has been growing interest in the exploration of amino alcohol derivatives due to their diverse biological activities. Studies have demonstrated that compounds with similar structural motifs can exhibit properties such as analgesic, anti-inflammatory, and neuroprotective effects. The specific configuration of (1S,2R-2-amino-1-(2,5-dimethoxyphenyl)propan-1-ol hydrochloride) may contribute to its unique interaction with biological targets, making it a valuable scaffold for designing new therapeutic agents.

One of the most compelling aspects of (1S,2R-2-amino-1-(2,5-dimethoxyphenyl)propan-1-ol hydrochloride) is its potential role in modulating central nervous system (CNS) functions. Research has shown that certain amino alcohol derivatives can interact with neurotransmitter systems, leading to effects on mood regulation and pain perception. The dimethoxyphenyl group in this compound may enhance its ability to cross the blood-brain barrier, thereby increasing its bioavailability and therapeutic efficacy.

The hydrochloride salt form of (1S,2R-2-amino-1-(2,5-dimethoxyphenyl)propan-1-ol hydrochloride) improves its solubility in water, which is a critical factor for formulation development and administration. Enhanced solubility can lead to better absorption and distribution within the body, potentially improving the overall effectiveness of the compound as a drug candidate.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of compounds with high accuracy. Molecular modeling studies on (1S,2R-2-amino-1-(2,5-dimethoxyphenyl)propan-1-ol hydrochloride) have suggested that it may interact with various enzymes and receptors involved in pain pathways. These interactions could provide a rational basis for its potential use in treating chronic pain conditions.

In addition to its pharmacological potential, (1S,2R-2-amino-1-(2,5-dimethoxyphenyl)propan-1-ol hydrochloride) has also been explored for its possible role in neurodegenerative diseases. Preliminary studies indicate that it may have neuroprotective effects by modulating oxidative stress and inflammation pathways. These findings are particularly promising given the increasing prevalence of neurodegenerative disorders worldwide.

The synthesis of (1S,2R-2-amino-1-(2,5-dimethoxyphenyl)propan-1-ol hydrochloride) involves multi-step organic reactions that require precise control over stereochemistry. Advanced synthetic techniques such as asymmetric hydrogenation and chiral resolution have been employed to ensure the correct configuration of the chiral center. These methods highlight the importance of sophisticated chemical methodologies in producing complex pharmaceutical intermediates.

Evaluation of the pharmacokinetic properties of (1S,2R-2-amino-1-(2,5-dimethoxyphenyl)propan-1-ol hydrochloride) has revealed promising data regarding its absorption, distribution, metabolism, and excretion (ADME). Studies indicate that the compound exhibits moderate oral bioavailability and a reasonable half-life, suggesting its potential for clinical use. Further investigations into its metabolic pathways will provide valuable insights into how it is processed within the body.

The safety profile of (1S,2R-2-amino-1-(2,5-dimethoxyphenyl)propan-1-ol hydrochloride) is another critical aspect that needs thorough evaluation. Preclinical toxicology studies have been conducted to assess its potential side effects and toxicity levels. These studies are essential for ensuring that the compound is safe for human use before moving into clinical trials.

The development of novel therapeutic agents often involves collaboration between academic researchers and pharmaceutical companies. The case of (1S,2R-2-amino-1-(2，